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Compound of Interest

Compound Name: Chlorfenapyr

Cat. No.: B1668718

For laboratory professionals engaged in research and development, ensuring a safe
environment is paramount, especially when working with potent compounds like Chlorfenapyr.
Adherence to strict safety protocols and the use of appropriate personal protective equipment
(PPE) are critical to mitigate risks and ensure the integrity of your work. This guide provides
essential, immediate safety and logistical information for handling Chlorfenapyr, from
operational procedures to disposal plans.

Hazard Identification and Classification

Chlorfenapyr is a pesticide and as such, carries inherent risks. It is classified under the
Globally Harmonized System (GHS) with the following primary hazards:

o Acute Toxicity: It is toxic if swallowed and toxic or fatal if inhaled.[1][2][3]

o Organ Toxicity: May cause damage to the central nervous system through single or
prolonged exposure.[2][3]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][3]
The signal word for Chlorfenapyr is Danger.[1][2][3]

Personal Protective Equipment (PPE)

A thorough workplace hazard assessment should be conducted to select the appropriate PPE.
The following table summarizes the recommended PPE for handling Chlorfenapyr.[1]
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields (conforming to NIOSH
(US) or EN 166 (EV)), tightly
fitting safety goggles, or a face
shield if there is a splashing
hazard.[1][4]

To prevent contact with the
eyes, which can cause

irritation.[1]

Hand Protection

Chemical-resistant protective
gloves (e.g., nitrile rubber (0.4
mm), chloroprene rubber (0.5
mm), butyl rubber (0.7 mm)).[1]

[3]

To avoid skin contact, as
Chlorfenapyr can be absorbed
through the skin.[2]

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
recommended if ventilation is
inadequate.[1] A NIOSH-
approved respirator is required
if dust is generated.[5]

To protect against inhalation,
which is a primary route of

toxic exposure.[1][2][3]

Body Protection

Alab coat, apron, protective
boots, or a chemical-protection
suit, depending on the nature
of the work and potential for

exposure.[1][2]

To prevent contamination of

personal clothing and skin.

Operational Plan for Safe Handling

A systematic approach to handling Chlorfenapyr is essential for laboratory safety.

1. Preparation and Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood.[1][5][6]

o Before handling, read and understand the Safety Data Sheet (SDS).[6]
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Ensure an eyewash station and safety shower are readily accessible.[5]

Avoid contact with skin and eyes.[1][5]

Prevent the formation of dust and aerosols.[1][5]

Do not eat, drink, or smoke in the handling area.[1][2][3][5]

Wash hands thoroughly after handling.[1][2][3][5]

. Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[1][6]

Keep away from heat, sparks, open flames, and direct sunlight.[1]

Protect from moisture and physical damage.[1][4]

Store locked up and segregated from food and animal feeds.[2][3]

. Spill Management:

In case of a spill, immediately evacuate the area.

Wear appropriate PPE before attempting to clean up.[5]

Contain the spill to prevent it from entering drains, soil, or water bodies.[6]

For liquid spills, absorb with an inert material such as sand, diatomite, or universal binders.

[3][6]

Collect the spilled material and absorbent into a suitable, labeled container for disposal as
hazardous waste.[3][6]

After decontamination, the spill area can be washed with water, and the wash water should
be collected for proper disposal.[1][4]

. First Aid Measures:
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 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate
emergency medical help.[1][2]

 Inhalation: Move the person to fresh air. If the person is not breathing, give artificial
respiration. Call a poison center or doctor.[1][2]

» Skin Contact: In case of skin contact, wash off with soap and plenty of water. Immediately
remove all contaminated clothing.[1][2]

» Eye Contact: Flush eyes with water as a precaution. Remove contact lenses if present and
easy to do. Continue rinsing.[1]

Disposal Plan

Proper disposal of Chlorfenapyr and its containers is mandatory to prevent environmental
contamination.[1]

o Pesticide Disposal: Pesticide wastes are toxic and must be treated as hazardous waste.[1][6]
All disposal material should be incinerated or handled by an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][6] Do not discharge into drains,
surface waters, or groundwater.[1]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected for disposal as hazardous waste.[1][6] Puncture the container to prevent
reuse and dispose of it in a sanitary landfill or as directed by local authorities.[1][6]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.[6] Clothing that is heavily contaminated should also be disposed of as
hazardous waste.[6][7]

Quantitative Toxicity Data

The following table summarizes acute toxicity data for Chlorfenapyr.
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Toxicity Endpoint Value Species

Oral LD50 223 mg/kg Male Rat

Oral LD50 459 mg/kg Female Rat
Dermal LD50 =>2000 mg/kg Rabbit
Inhalation LC50 (4h) 2.62 mg/L Rat

Avian LD50 10 mg/kg Mallard

Avian LD50 34 mg/kg Quall

Aquatic LC50 (96h) 7.44 pg/L Rainbow Trout
Aquatic LC50 (96h) 11.6 pg/L Sunfish
Aquatic LC50 (96h) 6.11 pg/L Daphnia

(Source:[2])

Workflow for Safe Handling of Chlorfenapyr
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Preparation
- Review SDS
- Wear full PPE
- Prepare work area (fume hood)

Proceed with caution

Handling
- Weigh/transfer in fume hood
- Avoid dust/aerosol generation
- No eating, drinking, smoking

/( \\
s’

Spill Management
- Evacuate and ventilate
- Contain spill After handling
- Absorb and collect waste
- Decontaminate area

Storage
- Tightly sealed original container
- Cool, dry, ventilated area
- Store locked up

After cleanup

Decontamination & Waste Disposal
- Decontaminate equipment
- Dispose of waste as hazardous
- Triple-rinse empty containers

Personal Cleanup

- Remove and dispose of PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Chlorfenapyr in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-chlorfenapyr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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